Cas no 1862826-72-9 (4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde)

• Product Name: 4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde
• CAS No: 1862826-72-9
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 5740155
• PubChem ID: 130547541
• Update Time: 2025-05-23

4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 4-(1-azetidinyl)-6-chloro-2-methyl-
• 1862826-72-9
• 4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde
• EN300-725702

• Inchi： 1S/C9H10ClN3O/c1-6-11-8(10)7(5-14)9(12-6)13-3-2-4-13/h5H,2-4H2,1H3
• InChI Key： AKSFURJZVIELGH-UHFFFAOYSA-N
• SMILES： C1(C)=NC(Cl)=C(C=O)C(N2CCC2)=N1

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 367.6±42.0 °C(Predicted)
• pka: 0.71±0.50(Predicted)

Additional information on 4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde

Comprehensive Overview of 4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde (CAS No. 1862826-72-9)

4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde (CAS No. 1862826-72-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative features a unique combination of functional groups, including an azetidine ring, a chloro substituent, and an aldehyde moiety, making it a versatile intermediate for synthetic applications. Its molecular structure, C9H10ClN3O, offers a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde has surged due to their pivotal role in medicinal chemistry. Researchers are increasingly exploring its potential in targeting cancer pathways and neurodegenerative diseases, aligning with the growing focus on precision medicine. The compound's aldehyde group also makes it a valuable precursor for Schiff base formation, a reaction widely used in the synthesis of bioactive molecules.

From an industrial perspective, CAS No. 1862826-72-9 is often discussed in the context of green chemistry and sustainable synthesis. With environmental regulations becoming stricter, chemists are optimizing routes to produce this compound with minimal waste and energy consumption. Its compatibility with catalytic processes and flow chemistry techniques further enhances its appeal for large-scale applications.

The compound's nomenclature, 4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde, reflects its intricate structure, which is frequently searched in academic databases like SciFinder and Reaxys. Common queries include "synthesis of pyrimidine aldehydes" and "azetidine derivatives in drug design," highlighting its relevance in cutting-edge research. Analytical techniques such as NMR spectroscopy and HPLC-MS are typically employed to characterize its purity and stability.

Beyond pharmaceuticals, 4-(Azetidin-1-yl)-6-chloro-2-methylpyrimidine-5-carbaldehyde is also investigated for its potential in material science. Its ability to form coordination complexes with metals opens doors for applications in catalysis and sensor development. This multidisciplinary utility underscores why it remains a focal point in both academic and industrial R&D.

In summary, CAS No. 1862826-72-9 represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with its broad applicability, positions it as a key player in advancing therapeutic and technological breakthroughs. As research continues to unfold, this compound is poised to play an even greater role in addressing global health and sustainability challenges.